![molecular formula C20H23N5O2 B6286155 tert-Butyl 4-[3-cyano-6-(pyridin-2-yl)pyridin-2-yl]piperazine-1-carboxylate CAS No. 946385-30-4](/img/structure/B6286155.png)
tert-Butyl 4-[3-cyano-6-(pyridin-2-yl)pyridin-2-yl]piperazine-1-carboxylate
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Description
Tert-Butyl 4-[3-cyano-6-(pyridin-2-yl)pyridin-2-yl]piperazine-1-carboxylate (TBPC) is a chemical compound composed of a tert-butyl group, a piperazine ring, and a carboxylate group. It is a white to off-white powder and is soluble in water, methanol, and ethanol. TBPC has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and physiological studies.
Scientific Research Applications
Catalytic Applications and Chemical Synthesis
Research indicates the utility of tert-butyl piperazine derivatives in catalysis and chemical synthesis. For instance, polymethacrylates containing a 4-amino-pyridyl derivative covalently attached exhibit effective catalysis in acylation chemistry due to self-activation by neighboring group effects (Mennenga et al., 2015). These findings underscore the importance of such compounds in facilitating organic transformations, potentially enhancing synthetic efficiency and selectivity in chemical processes.
Material Science and Structural Analysis
Tert-butyl piperazine derivatives also find relevance in material science, particularly in the development of novel materials with specific structural properties. For example, the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, alongside its X-ray diffraction studies, offer insights into the molecular architecture and potential material applications of these compounds (Sanjeevarayappa et al., 2015).
Pharmacological Research
In pharmacological research, tert-butyl piperazine derivatives are explored for their potential biological activities. Studies focus on synthesizing novel compounds and evaluating their biological efficacy in various models. For instance, exploration into the chemical modification and analgesic activity of specific piperazine carboxamide derivatives highlights the ongoing search for new therapeutic agents with improved pharmacological profiles (Nie et al., 2020).
properties
IUPAC Name |
tert-butyl 4-(3-cyano-6-pyridin-2-ylpyridin-2-yl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-20(2,3)27-19(26)25-12-10-24(11-13-25)18-15(14-21)7-8-17(23-18)16-6-4-5-9-22-16/h4-9H,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYAQKICBPBLQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=CC(=N2)C3=CC=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-[3-cyano-6-(pyridin-2-yl)pyridin-2-yl]piperazine-1-carboxylate |
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